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Compound of Interest

Compound Name: Valbilan

Cat. No.: B1672323 Get Quote

Ensuring laboratory safety and proper chemical handling is paramount for researchers,

scientists, and drug development professionals. This guide provides essential, step-by-step

procedures for the proper disposal of Valbenazine, a crucial aspect of responsible laboratory

operations.

While no specific disposal information was found for "Valbilan," this document outlines the

proper procedures for "Valbenazine," a pharmaceutical compound requiring careful handling

and disposal. The following information is based on safety data sheets (SDS) for Valbenazine.

Key Data for Valbenazine Disposal
For quick reference, the following table summarizes the key identification and hazard

information for Valbenazine.
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Identifier Value Reference

Chemical Name Valbenazine [1][2]

Synonyms

NBI-98854,

(2R,3R,11bR)-1,3,4,6,7,11b-

hexahydro-9,10-dimethoxy-3-

(2-methylpropyl)-2H-

benzo[a]quinolizin-2-yl ester L-

valine

[2]

CAS Number 1025504-45-3 [1][2]

Molecular Formula C24H38N2O4 [1]

Molecular Weight 418.57 g/mol [1]

Key Hazards

Toxic if swallowed, May cause

drowsiness or dizziness, May

cause damage to organs

through prolonged or repeated

exposure.

[1][2]

UN Number UN2811 [2]

Valbenazine Disposal Workflow
The proper disposal of Valbenazine follows a structured process to ensure safety and

regulatory compliance. The diagram below illustrates the decision-making and procedural steps

involved.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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